3-Chloro-2,4-difluoro-5-(trifluoromethyl)benzonitrile

• IUPAC Name: 3-chloro-2,4-difluoro-5-(trifluoromethyl)benzonitrile
• InChI: InChI=1S/C8HClF5N/c9-5-6(10)3(2-15)1-4(7(5)11)8(12,13)14/h1H
• InChI Key: JJBCTAXSYMDMHI-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=C1C(F)(F)F)F)Cl)F)C#N
• Molecular Formula: C8HClF5N
• Molecular Weight: 241.54 g/mol

Description

3-Chloro-2,4-difluoro-5-(trifluoromethyl)benzonitrile, also known as CF3CN, is an organic compound with a wide range of applications in synthetic chemistry and scientific research. It is a colorless liquid that is soluble in water, alcohols, and many other organic solvents. CF3CN is a versatile reagent used in the synthesis of heterocyclic compounds, pharmaceuticals, and other organic molecules. It has a high boiling point and is relatively stable, making it an ideal choice for industrial applications.

Scientific Research Applications

3-Chloro-2,4-difluoro-5-(trifluoromethyl)benzonitrile is used in a variety of scientific research applications, including the synthesis of heterocyclic compounds, pharmaceuticals, and other organic molecules. It is also used in the synthesis of peptides, peptidomimetics, and other biomolecules. Additionally, this compound is used in the synthesis of fluorinated polymers and in the preparation of organometallic complexes.

Mechanism of Action

3-Chloro-2,4-difluoro-5-(trifluoromethyl)benzonitrile is a versatile reagent that can be used in a variety of reactions. It is often used as a nucleophilic fluorinating agent, as it can react with a variety of substrates to form the desired product. This compound can also be used as an oxidizing agent, as it can react with various substrates to form the desired product. Additionally, this compound can be used as an electrophilic fluorinating agent, as it can react with various substrates to form the desired product.
Biochemical and Physiological Effects
This compound is not toxic to humans, and it has no known biochemical or physiological effects. It is, however, a volatile compound and should be handled with caution. Inhalation of this compound vapor can cause irritation to the eyes, nose, and throat, and it can cause dizziness, headaches, and nausea.

Advantages and Limitations for Lab Experiments

3-Chloro-2,4-difluoro-5-(trifluoromethyl)benzonitrile has a number of advantages for lab experiments. It is a relatively stable compound, making it an ideal choice for industrial applications. Additionally, it has a high boiling point, making it a suitable choice for a variety of reactions. Furthermore, this compound is relatively inexpensive and is readily available, making it a cost-effective choice for many experiments.
One of the main limitations of this compound is its volatility. Inhalation of this compound vapor can cause irritation to the eyes, nose, and throat, and it can cause dizziness, headaches, and nausea. Additionally, this compound is highly flammable and should be handled with caution.

Future Directions

3-Chloro-2,4-difluoro-5-(trifluoromethyl)benzonitrile has a wide range of applications in synthetic chemistry and scientific research, and there are a number of future directions that could be explored. One potential area of research is the development of new methods of synthesis for this compound. Additionally, further research could be done on the use of this compound as a reagent in the synthesis of peptides, peptidomimetics, and other biomolecules. Finally, further research could be done on the use of this compound in the synthesis of fluorinated polymers and in the preparation of organometallic complexes.

Synthesis Methods

3-Chloro-2,4-difluoro-5-(trifluoromethyl)benzonitrile can be synthesized through a number of methods, including the reaction of chloroform with trifluoromethyl iodide in the presence of base. This method produces this compound in high yields and is relatively simple to carry out. Other methods of synthesis include the reaction of trifluoromethyl iodide and trifluoromethanesulfonic anhydride, as well as the reaction of chloroform and trifluoromethanesulfonic anhydride.